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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(methylthio)-5-nitrobenzoate is a substituted aromatic compound with potential
applications in medicinal chemistry and organic synthesis. Its structure, featuring a nitro group,
a methyl ester, and a methylthio ether, offers a unique combination of electronic and steric
properties that make it an intriguing candidate for further investigation in drug discovery and
materials science. The presence of the electron-withdrawing nitro group and the oxidizable
sulfur atom suggests a rich and varied reactivity profile. This guide provides a comprehensive
overview of its identifiers, physicochemical properties, a proposed synthetic route, predicted
spectroscopic data, and a discussion of its potential biological significance.

Core Identifiers and Physicochemical Properties

A clear identification of a chemical entity is fundamental for any research and development
endeavor. The core identifiers for Methyl 2-(methylthio)-5-nitrobenzoate are summarized
below.
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Identifier Value

CAS Number 191604-70-3

Molecular Formula CoHsNO4S

Molecular Weight 227.24 g/mol

IUPAC Name Methyl 2-(methylthio)-5-nitrobenzoate
Synonyms Methyl 2-(methylsulfanyl)-5-nitrobenzoate

The physicochemical properties of a compound are critical in determining its behavior in
biological and chemical systems. While experimental data for this specific molecule is limited,
the following properties can be predicted based on its structure.

Property Predicted Value
Appearance Pale yellow to yellow solid
Melting Point Not available

Boiling Point Not available

Likely soluble in common organic solvents such
Solubility as dichloromethane, ethyl acetate, and acetone.

Sparingly soluble in water.

LogP ~2.5 (Estimated)

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of Methyl 2-(methylthio)-5-
nitrobenzoate is not readily available in the public domain, a plausible synthetic route can be
devised based on established organic chemistry principles. A common approach would involve
the nitration of a suitable precursor followed by nucleophilic aromatic substitution.

Proposed Synthetic Workflow

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b065198/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-methylthio-5-nitrobenzoate
https://www.benchchem.com/product/b065198/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-methylthio-5-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis of Methyl 2-(methylthio)-5-nitrobenzoate

G/Iethyl 2-ch|orobenzoate)

HNOs, H2S0a4

y

G/Iethyl 2-ch|oro-5-nitrobenzoata

NaSCHs, DMF

Methyl 2-(methylthio)-5-nitrobenzoate
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Potential Drug Discovery Pathway

Methyl 2-(methylthio)-5-nitrobenzoate
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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